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Compound of Interest

Compound Name:
1-oxa-7-

azaspiro[3.5]nonane;oxalic acid

CAS No.: 1408076-14-1; 1523617-84-6

Cat. No.: B2970255

Get Quote

Executive Summary: The "Escape from Flatland"
Trade-off
In medicinal chemistry, the transition from piperidine to spirocyclic scaffolds like 7-

azaspiro[3.5]nonane represents a strategic move to "escape flatland"—increasing three-

dimensionality (Fsp3) to improve target selectivity and patentability.[1]

However, this bioisosteric replacement presents a critical physicochemical trade-off. Unlike

smaller spirocycles (e.g., 2-azaspiro[3.3]heptane) which often lower LogD through

modulation, 7-azaspiro[3.5]nonane typically increases lipophilicity (LogD) compared to
piperidine.[2] This is driven by the addition of significant carbon bulk (

fragment) without a compensatory drop in basicity.
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Choose Piperidine for: Minimal molecular weight, lower lipophilicity, and standard ligand-

binding vectors.

Choose 7-Azaspiro[3.5]nonane for: Blocking metabolic soft spots (C4 oxidation), increasing

hydrophobic interaction, and exploring novel IP space, provided the solubility penalty can be

managed.

Structural & Physicochemical Analysis[3][4]
To compare these scaffolds objectively, we must define the specific derivative.

"Spiro[3.5]nonane" is a hydrocarbon; the relevant medicinal chemistry comparison is between

Piperidine and its direct structural analog, 7-Azaspiro[3.5]nonane.

Structural Topology
Piperidine: A flexible, chair-conformation 6-membered ring. It is a "flat" vector in many

binding pockets.

7-Azaspiro[3.5]nonane: A piperidine ring with a cyclobutane ring spiro-fused at the C4

position.[2] This locks the conformation and adds bulk perpendicular to the primary ring

plane.

The LogD Equation
Lipophilicity at physiological pH (LogD

) is a function of intrinsic lipophilicity (LogP) and ionization (

):
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Property Piperidine
7-
Azaspiro[3.5]nonan
e

The "Why"
(Causality)

Formula

Addition of

cyclobutane ring (+3

Carbons).

Molecular Weight 85.15 Da 125.21 Da

47% increase in MW;

negatively impacts

Ligand Efficiency (LE).

Intrinsic LogP ~0.84 ~1.8 - 2.1

The spiro-cyclobutane

is a hydrophobic

grease ball.

Basicity (

)
~11.0 ~10.8 - 11.0

The spiro fusion is

distal (C4); it exerts

minimal electronic

withdrawal on the

nitrogen.

LogD -0.7 to 0.5 0.5 to 1.5

Significant Increase.

The

is similar, so the

intrinsic LogP

increase drives LogD

up.

Metabolic Stability Low (C4 Oxidation) High

The spiro-center

sterically blocks

Cytochrome P450

attack at the

vulnerable C4

position.

The "Spiro Paradox" Clarified
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Researchers often assume all spirocycles lower LogD. This is true for azaspiro[3.3]heptane

(where ring strain/hybridization increases basicity, thus increasing ionization). It is FALSE for 7-

azaspiro[3.5]nonane, where the carbon count increase dominates.

Visualizing the Decision Pathway

Start: Piperidine Liability Identified

Issue: High Metabolism (C4 Oxidation) Issue: Low Solubility / High LogD

Select 7-Azaspiro[3.5]nonane

Need Steric Bulk

Select 2-Azaspiro[3.3]heptane

Need Polarity

Result:
+ Metabolic Stability

+ IP Novelty
- Increased LogD (+1.0)

- Increased MW

Result:
+ Lower LogD (-1.0)
+ Improved Solubility

- Altered Vector (Geometry)

Click to download full resolution via product page

Figure 1: Decision tree for selecting between spirocyclic bioisosteres based on the specific

liability of the piperidine scaffold.

Experimental Protocol: Determination of LogD
To validate the lipophilicity shift in your specific series, use the Miniaturized Shake-Flask

Method. This is superior to HPLC retention time estimation (ChromLogD) for spirocycles, as

standard curves often fail to account for the specific solvation shell of 3D spiro-systems.

Reagents & Setup[2][5][6][7]
Phases: 1-Octanol (HPLC Grade) and Phosphate Buffered Saline (PBS), pH 7.4.[3]
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Pre-saturation: Mix octanol and PBS (1:1 v/v) and stir for 24 hours. Separate phases. Use

"PBS-saturated Octanol" and "Octanol-saturated PBS".[3]

Internal Standard: Propranolol (High LogD control) and Atenolol (Low LogD control).

Step-by-Step Workflow
Stock Preparation: Dissolve 1 mg of the spiro[3.5]nonane derivative in 500

L DMSO (10 mM stock).

Phase Mixing:

In a 2 mL chemically resistant vial, add 490

L of Octanol-saturated PBS.

Add 10

L of compound stock.

Add 500

L of PBS-saturated Octanol.

Equilibration:

Cap tightly. Vortex for 1 minute.

Shake on an orbital shaker (250 rpm) for 1 hour at 25°C.

Centrifuge at 3000 rpm for 10 minutes to ensure complete phase separation.

Sampling:

Carefully remove 200

L of the top (octanol) layer.

Carefully remove 200
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L of the bottom (buffer) layer (avoiding the interface).

Quantification (LC-MS/MS):

Inject both phases onto a C18 reverse-phase column.

Measure Peak Area (AUC).

Calculation:

Case Study: Metabolic Blocking in GPR119 Agonists
A relevant application of this comparison is found in the development of GPR119 agonists for

Type 2 Diabetes.[4][5]

Baseline: A piperidine-based lead showed excellent potency but high clearance due to

oxidation at the piperidine C4 position.

Modification: Replacement with 7-azaspiro[3.5]nonane.

Result:

Metabolic Stability: Clearance reduced by >50% (blocked metabolic soft spot).

Lipophilicity: LogD increased from 2.1 (Piperidine) to 3.2 (Spiro).

Outcome: While stability improved, the solubility dropped. The team had to introduce a

polar heteroatom elsewhere in the molecule to compensate for the "grease" of the

spiro[3.5]nonane tail.

Conclusion: 7-azaspiro[3.5]nonane is a stability-enhancing tool, not a solubility-enhancing tool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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